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Compound of Interest

1-Methyl-4-
Compound Name:
(methylamino)piperidine

Cat. No.: B147313

An In-depth Technical Guide to 1-Methyl-4-
(methylamino)piperidine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of 1-Methyl-4-(methylamino)piperidine. It includes key data, experimental
protocols, and visualizations to support its application in research and development.

Compound Identification and Structure

1-Methyl-4-(methylamino)piperidine, also known as N,1-dimethylpiperidin-4-amine, is a
disubstituted piperidine derivative. Its structure is characterized by a piperidine ring with a
methyl group attached to the ring's nitrogen atom (position 1) and a methylamino group at
position 4.
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Identifier Value
IUPAC Name N,1-dimethylpiperidin-4-amine[1]
CAS Number 73579-08-5[1][2]

Molecular Formula

C7H16N2[1][2]

Molecular Weight

128.22 g/mol [1][2]

InChl Key

XRYGCVVVDCEPRL-UHFFFAOY SA-N[1]

Canonical SMILES

CNCC1CCN(C)CC1

Synonyms

1-Methyl-4-(methylamino)piperidine, 4-
Piperidinamine, N,1-dimethyl-[1]

Physicochemical Properties

The physical and chemical properties of 1-Methyl-4-(methylamino)piperidine are

summarized below. This compound is typically a liquid at room temperature and has a distinct

boiling point under reduced pressure.

Table of Physical Properties:

Property Value

Appearance Colorless to very pale yellow or reddish-yellow
liquid[3][4]

Boiling Point 53°C at 10 mmHg[2]

Density 0.882 g/cm?3[2]

Refractive Index (n20/D) 1.4672[2]

Flash Point 56°C[2]

Table of Chemical Properties:
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Property Value

Purit Typically >95% or >97.0% (GC)[3
% yp y

Room Temperature, sealed in a dry, dark
Storage Temperature
place[2]

No specific data found, but its structure

Solubility
suggests solubility in organic solvents.

Experimental Protocols

Synthesis via Reductive Amination:

A common method for the synthesis of 1-Methyl-4-(methylamino)piperidine is the reductive
amination of 1-methyl-4-piperidone. This process involves the reaction of the ketone with
methylamine to form an intermediate imine, which is then reduced to the final amine product.

Methodology:

e Reaction Setup: To a solution of 1-methyl-4-piperidone in a suitable solvent such as
methanol or ethanol, add a solution of methylamine (e.g., 33% in ethanol).

o Catalyst Addition: A reducing agent and catalyst, such as 10% Palladium on Carbon (Pd/C),
is added to the mixture.

e Hydrogenation: The reaction mixture is placed in an autoclave and subjected to a hydrogen
atmosphere (e.g., at 4 MPa).

e Heating and Stirring: The mixture is heated (e.g., to 50°C) and stirred overnight to ensure the
reaction goes to completion.

» Work-up: After cooling to room temperature, the catalyst is removed by filtration.

 Purification: The filtrate is concentrated under vacuum to yield the crude product. Further
purification can be achieved through distillation under reduced pressure.

This protocol is adapted from a similar synthesis for a related N-Boc protected compound[5].

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://cymitquimica.com/products/3B-M2566/73579-08-5/1-methyl-4-methylaminopiperidine/
https://www.chemicalbook.com/ChemicalProductProperty_US_CB5503506.aspx
https://www.benchchem.com/product/b147313?utm_src=pdf-body
https://www.chemicalbook.com/ProductChemicalPropertiesCB8302214_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147313?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Workflow for the Synthesis of 1-Methyl-4-(methylamino)piperidine

Reactants & Reagents

Applications in Drug Development

1-Methyl-4-piperidone Methylamine Solution Pd/C Catalyst Hydrogen Gas (H2)
\

Mix Reactants in Solvent

Hydrogenation in Autoclave
(50°C, 4 MPa)

Cooling & Filtration

Concentration (Vacuum)

Product

1-Methyl-4-(methylamino)piperidine

Click to download full resolution via product page

Synthesis workflow via reductive amination.

1-Methyl-4-(methylamino)piperidine serves as a valuable building block in medicinal

chemistry. Its piperidine scaffold is a common feature in many biologically active compounds,

particularly those targeting the central nervous system (CNS), due to its ability to potentially
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cross the blood-brain barrier.[4] It is used as an intermediate in the synthesis of more complex
molecules for various therapeutic targets.[4]

The logical flow from a simple building block to a complex, biologically active compound is
illustrated below.

Role as a Building Block in Pharmaceutical Synthesis

1-Methyl-4-(methylamino)piperidine

(Building Block)

Chemical Synthesis
(e.g., Acylation, Alkylation)

Complex Piperidine Derivatives
(Lead Compounds)

Biological Screening
(e.g., Enzyme Assays)

Active Pharmaceutical Ingredient (API)
Targeting CNS, etc.

Interaction with Signaling Pathways
(e.g., NLRP3, GPCRS)

Click to download full resolution via product page

Conceptual pathway from building block to API.
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Spectral Information

Spectral data is crucial for the structural confirmation of 1-Methyl-4-(methylamino)piperidine.

e 1H NMR and 3C NMR: Spectra for this compound are available and serve as a primary
method for its identification and purity assessment.[1] Key signals would correspond to the
N-methyl groups, the piperidine ring protons, and the N-H proton of the secondary amine.

Safety and Handling

1-Methyl-4-(methylamino)piperidine is classified as a hazardous substance and requires
careful handling.

Table of GHS Hazard Information:

Classification Hazard Statement

Flammable Liquid H226: Flammable liquid and vapor[1]

) ] o H314: Causes severe skin burns and eye
Skin Corrosion/Irritation

damage[1]
Acute Toxicity H302: Harmful if swallowed
Eye Damage/Irritation H319: Causes serious eye irritation

Handling and Storage Recommendations:

e Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face
protection.[6]

¢ Ventilation: Use in a well-ventilated area or under a chemical fume hood.

o Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[2][6] Store
away from heat, sparks, and open flames.[6]

o Disposal: Dispose of contents and container in accordance with local, regional, national, and
international regulations.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147313?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

